Cas no 2098132-04-6 (1-Isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 1-Isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2098132-04-6
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 5725880
• PubChem ID: 121214576
• Update Time: 2025-08-03

1-Isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• F2198-6758
• 1-isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 2098132-04-6
• AKOS026725138
• 1-Isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C13H16N2S/c1-9(2)15-11-6-3-5-10(11)13(14-15)12-7-4-8-16-12/h4,7-9H,3,5-6H2,1-2H3
• InChI Key： WNZDBGKAUPUECQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2CCCC=2N(C(C)C)N=1

Computed Properties

• Exact Mass: 232.10341969g/mol
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-Isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

1-Isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

The compound 1-Isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098132-04-6) is a highly specialized organic molecule with a unique structure that combines a pyrazole ring fused to a cyclopentane system and substituted with an isopropyl group and a thiophene moiety. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and material science.

The molecular structure of 1-isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole is characterized by a bicyclic framework that includes a pyrazole ring fused to a cyclopentane ring system. The substitution pattern involves an isopropyl group at position 1 and a thiophene ring at position 3 of the pyrazole moiety. This arrangement imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have explored its ability to undergo various reactions such as nucleophilic substitutions, cycloadditions, and oxidative transformations. For instance, the thiophene moiety in 1-isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole has been shown to participate in [2+2] cycloaddition reactions under specific photochemical conditions, leading to the formation of novel heterocyclic compounds with potential applications in optoelectronics.

In the realm of pharmacology, CAS No. 2098132-04-6 has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. The isopropyl group attached to the pyrazole ring has been identified as a critical determinant of its enzymatic activity and selectivity.

Moreover, the compound's ability to modulate cellular signaling pathways has been explored in recent cancer research studies. Scientists have found that 1-isopropyl-3-(thiophen-2-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole can inhibit the activity of certain kinases involved in tumor progression and metastasis. This finding underscores its potential as a lead compound for developing targeted therapies against various malignancies.

From a synthetic perspective, the preparation of CAS No. 2098132-04_6 involves a multi-step process that typically begins with the synthesis of the pyrazole core followed by its cyclization with a cyclopentane derivative and subsequent substitution reactions to introduce the isopropyl and thiophene groups. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound with improved yields and stereochemical control.

In terms of physical properties, 1-isopropyl_3_(thiophen_2_yl)_1_4_5_6_tetrahydrocyclopenta_c_pyrazole exhibits good solubility in organic solvents such as dichloromethane and acetonitrile due to its non-polar substituents. Its melting point and boiling point are consistent with those of similar bicyclic compounds containing heteroaromatic rings.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns at an atomic level. These studies have revealed that the thiophene ring contributes significantly to the molecule's conjugation system while the isopropyl group introduces steric bulk that can influence its interactions with biological targets.

Looking ahead, CAS No. 2098132_04_6 holds promise for further exploration in areas such as drug delivery systems and advanced materials development due to its versatile structural features and reactivity profile.